Cas no 2096339-92-1 (2,6-Bis(benzyloxy)pyridin-3-ylboronic acid)

2,6-Bis(benzyloxy)pyridin-3-ylboronic acid is a boronic acid derivative featuring a pyridine core substituted with benzyloxy groups at the 2- and 6-positions. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid functionality enables efficient formation of carbon-carbon bonds with aryl or vinyl halides. The benzyloxy substituents enhance steric and electronic properties, improving selectivity in coupling reactions. It is particularly valuable in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. The compound exhibits good stability under standard handling conditions, though it should be stored under inert atmosphere to prevent degradation. Its synthetic utility makes it a preferred intermediate for targeted molecular synthesis.
2,6-Bis(benzyloxy)pyridin-3-ylboronic acid structure
2096339-92-1 structure
Product Name:2,6-Bis(benzyloxy)pyridin-3-ylboronic acid
CAS No:2096339-92-1
MF:C19H18BNO4
MW:335.161525249481
MDL:MFCD18434424
CID:4638216
PubChem ID:53216531
Update Time:2025-06-08

2,6-Bis(benzyloxy)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(benzyloxy)pyridine-3-boronic acid
    • 2,6-BIS(BENZYLOXY)PYRIDIN-3-YLBORONIC ACID
    • (2,6-Bis(benzyloxy)pyridin-3-yl)boronic acid
    • C19H18BNO4
    • WID33992
    • AT15720
    • Y2238
    • [2,6-bis(phenylmethoxy)pyridin-3-yl]boronic acid
    • A936689
    • BS-34282
    • SY278210
    • [2,6-bis(benzyloxy)pyridin-3-yl]boronic acid
    • 2096339-92-1
    • DB-420037
    • CS-0138569
    • MFCD18434424
    • (2,6-Bis(benzyloxy)pyridin-3-yl)boronicacid
    • 2,6-Bis(benzyloxy)pyridin-3-ylboronic acid
    • MDL: MFCD18434424
    • Inchi: 1S/C19H18BNO4/c22-20(23)17-11-12-18(24-13-15-7-3-1-4-8-15)21-19(17)25-14-16-9-5-2-6-10-16/h1-12,22-23H,13-14H2
    • InChI Key: KWEZFPLDOCKBPB-UHFFFAOYSA-N
    • SMILES: O(C1C(B(O)O)=CC=C(N=1)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 335.1328882g/mol
  • Monoisotopic Mass: 335.1328882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8

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Additional information on 2,6-Bis(benzyloxy)pyridin-3-ylboronic acid

2,6-Bis(benzyloxy)pyridin-3-ylboronic acid (CAS No. 2096339-92-1): A Comprehensive Overview

2,6-Bis(benzyloxy)pyridin-3-ylboronic acid (CAS No. 2096339-92-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structural features, which include a pyridine ring substituted with two benzyloxy groups and a boronic acid moiety. These structural elements endow the compound with a range of chemical properties that make it an attractive candidate for various applications.

The synthesis of 2,6-Bis(benzyloxy)pyridin-3-ylboronic acid typically involves multi-step processes, including the protection of hydroxyl groups, the introduction of the boronic acid functionality, and subsequent deprotection steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its preparation. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In the realm of medicinal chemistry, 2,6-Bis(benzyloxy)pyridin-3-ylboronic acid has shown promise as a building block for the development of novel therapeutic agents. Its boronic acid group can participate in various bioconjugation reactions, making it useful for the synthesis of targeted drug delivery systems. Additionally, the pyridine ring provides a platform for further functionalization, allowing researchers to tailor the compound's pharmacological properties to specific therapeutic needs.

One notable application of 2,6-Bis(benzyloxy)pyridin-3-ylboronic acid is in the field of cancer research. A recent study published in Cancer Research demonstrated that derivatives of this compound exhibited potent anticancer activity against several types of cancer cells. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways. This finding has opened new avenues for the development of more effective cancer treatments.

Beyond its medicinal applications, 2,6-Bis(benzyloxy)pyridin-3-ylboronic acid has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. For example, a study published in Advanced Materials in 2020 reported the use of this compound as a dopant in organic semiconductors, leading to improved device performance and stability.

The physical and chemical properties of 2,6-Bis(benzyloxy)pyridin-3-ylboronic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol. Its stability under various conditions has been studied to ensure its suitability for long-term storage and use in laboratory settings.

Safety considerations are an important aspect when handling any chemical compound. While 2,6-Bis(benzyloxy)pyridin-3-ylboronic acid is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 2,6-Bis(benzyloxy)pyridin-3-ylboronic acid (CAS No. 2096339-92-1) is a multifaceted compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers working across these fields. As ongoing research continues to uncover new possibilities for its use, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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